![molecular formula C18H22N2O2 B3841749 N'-[(1-adamantylcarbonyl)oxy]benzenecarboximidamide](/img/structure/B3841749.png)
N'-[(1-adamantylcarbonyl)oxy]benzenecarboximidamide
Overview
Description
N'-[(1-adamantylcarbonyl)oxy]benzenecarboximidamide, also known as AOCBCI, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The exact mechanism of action of N'-[(1-adamantylcarbonyl)oxy]benzenecarboximidamide is not fully understood. However, it has been reported that N'-[(1-adamantylcarbonyl)oxy]benzenecarboximidamide can interact with various biological molecules, including proteins and nucleic acids. This interaction can lead to changes in the conformation and function of these molecules, which can have downstream effects on cellular processes.
Biochemical and Physiological Effects:
N'-[(1-adamantylcarbonyl)oxy]benzenecarboximidamide has been reported to exhibit various biochemical and physiological effects. For example, N'-[(1-adamantylcarbonyl)oxy]benzenecarboximidamide has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase. N'-[(1-adamantylcarbonyl)oxy]benzenecarboximidamide has also been reported to exhibit antioxidant and anti-inflammatory properties.
Advantages and Limitations for Lab Experiments
One of the major advantages of N'-[(1-adamantylcarbonyl)oxy]benzenecarboximidamide is its ease of synthesis and high purity yield. This makes it an attractive material for use in various lab experiments. However, one limitation of N'-[(1-adamantylcarbonyl)oxy]benzenecarboximidamide is its relatively low solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for research on N'-[(1-adamantylcarbonyl)oxy]benzenecarboximidamide. One potential direction is to further investigate its potential applications in the field of organic electronics. Another potential direction is to explore its potential as a drug delivery system for targeted therapies. Additionally, further studies are needed to fully understand the mechanism of action and biochemical and physiological effects of N'-[(1-adamantylcarbonyl)oxy]benzenecarboximidamide.
Scientific Research Applications
N'-[(1-adamantylcarbonyl)oxy]benzenecarboximidamide has been extensively studied for its potential applications in various scientific fields. One of the primary applications of N'-[(1-adamantylcarbonyl)oxy]benzenecarboximidamide is in the field of organic electronics. N'-[(1-adamantylcarbonyl)oxy]benzenecarboximidamide has been reported to exhibit excellent charge transport properties, making it a promising material for use in organic field-effect transistors and other electronic devices.
Another potential application of N'-[(1-adamantylcarbonyl)oxy]benzenecarboximidamide is in the field of drug delivery. N'-[(1-adamantylcarbonyl)oxy]benzenecarboximidamide has been reported to have the ability to self-assemble into nanoparticles, which can be loaded with drugs and targeted to specific cells or tissues. This makes N'-[(1-adamantylcarbonyl)oxy]benzenecarboximidamide a promising material for use in targeted drug delivery systems.
properties
IUPAC Name |
[(Z)-[amino(phenyl)methylidene]amino] adamantane-1-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N2O2/c19-16(15-4-2-1-3-5-15)20-22-17(21)18-9-12-6-13(10-18)8-14(7-12)11-18/h1-5,12-14H,6-11H2,(H2,19,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WFYGWJXIPUGUJF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CC3CC1CC(C2)(C3)C(=O)ON=C(C4=CC=CC=C4)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C2CC3CC1CC(C2)(C3)C(=O)O/N=C(/C4=CC=CC=C4)\N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N'-[(1-adamantylcarbonyl)oxy]benzenecarboximidamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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